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Compound of Interest

Compound Name: CMPD101

Cat. No.: B12391602 Get Quote

This guide provides an objective comparison of the inhibitor CMPD101's performance against

Rho-associated coiled-coil kinase (ROCK) and Protein Kinase C (PKC), with a primary focus

on its selectivity profile. The information is intended for researchers, scientists, and

professionals in the field of drug development.

CMPD101 is a potent, membrane-permeable small-molecule inhibitor primarily targeting G

protein-coupled receptor kinase 2 (GRK2) and GRK3.[1][2][3] Its efficacy against these primary

targets has positioned it as a valuable tool in studies related to conditions like heart failure.[1]

[2] However, understanding its selectivity against other kinases, such as ROCK and PKC, is

crucial for accurately interpreting experimental results and predicting potential off-target effects.

Quantitative Data Summary
The inhibitory activity of CMPD101 against its primary targets (GRK2, GRK3) and its off-target

activity against ROCK-2 and PKCα are summarized below. The data is presented as IC50

values, which represent the concentration of the inhibitor required to reduce the activity of the

enzyme by 50%. Lower IC50 values indicate greater potency.
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Target Kinase CMPD101 IC50 Primary Target?

GRK3 5.4 nM Yes

GRK2 18 nM Yes

ROCK-2 1.4 µM No

GRK5 2.3 µM No

GRK1 3.1 µM No

PKCα 8.1 µM No

Data sourced from references[1][2][4]. Note that IC50 values can vary based on experimental

assay conditions.[5][6]

Signaling Pathways
To contextualize the function of these kinases, the following diagrams illustrate their respective

signaling pathways.
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Preparation Reaction Analysis

1. Prepare serial dilutions
of CMPD101

2. Mix Kinase, Substrate,
and CMPD101 in buffer

3. Initiate reaction by
adding [γ-³²P]ATP

4. Incubate at a
specific temperature

(e.g., 30°C)

5. Stop reaction and spot
onto capture membrane

6. Wash membrane to remove
unincorporated ATP

7. Quantify radioactivity
with scintillation counter

8. Plot data and calculate
IC50 value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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